Cas no 104232-04-4 (Ethyl 4-chloro-2,6-bis(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 4-chloro-2,6-bis(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 104232-04-4
• MF: C₁₀H₆ClF₆NO₂
• MW: 321.603562831879
• CID: 1141935
• PubChem ID: 13882877
• Update Time: 2025-04-20

Ethyl 4-chloro-2,6-bis(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2,6-bis(trifluoromethyl)pyridine-3-carboxylate
• 104232-04-4
• Ethyl 2,6-bis(trifluoromethyl)-4-chloro-3-pyridinecarboxylate
• AB69613
• 4-CHLORO-2,6-BIS-TRIFLUOROMETHYL-NICOTINIC ACID ETHYL ESTER
• SCHEMBL10363867
• ETHYL 4-CHLORO-2,6-BIS(TRIFLUOROMETHYL)NICOTINATE

• Inchi： 1S/C10H6ClF6NO2/c1-2-20-8(19)6-4(11)3-5(9(12,13)14)18-7(6)10(15,16)17/h3H,2H2,1H3
• InChI Key： CXDQYPGPUDLVEO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)N=C(C(F)(F)F)C=1C(=O)OCC

Computed Properties

• Exact Mass: 320.9991251g/mol
• Monoisotopic Mass: 320.9991251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 39.2Ų